Cas no 2309465-76-5 (2-{[7-(4-Bromophenyl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetic acid)

• Product Name: 2-{[7-(4-Bromophenyl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetic acid
• CAS No: 2309465-76-5
• MF: C₁₆H₂₀BrNO₃
• MW: 354.238903999329
• CID: 6083142
• PubChem ID: 165739040
• Update Time: 2025-05-20

2-{[7-(4-Bromophenyl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7429323
• 2309465-76-5
• 2-{[7-(4-bromophenyl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetic acid
• 2-{[7-(4-Bromophenyl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetic acid

• Inchi： 1S/C16H20BrNO3/c17-13-3-1-12(2-4-13)16(21-9-14(19)20)7-5-15(6-8-16)10-18-11-15/h1-4,18H,5-11H2,(H,19,20)
• InChI Key： STVJJHWFKBBLOU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CCC2(CNC2)CC1)OCC(=O)O

Computed Properties

• Exact Mass: 353.06266g/mol
• Monoisotopic Mass: 353.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-{[7-(4-Bromophenyl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetic acid

2-{[7-(4-Bromophenyl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetic Acid: A Comprehensive Overview

The compound 2-{[7-(4-Bromophenyl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetic acid, with the CAS number 2309465-76-5, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique spirocyclic structure, which combines a bicyclic system with an oxygen-containing functional group, making it a fascinating subject for both theoretical and applied research.

The molecular structure of this compound is defined by the presence of a spiro ring system, specifically a 2-azaspiro[3.5]nonane moiety, which is fused with a 4-bromophenyl group at the 7-position. The spiro ring system is further connected to an acetic acid group via an ether linkage, resulting in the formation of the oxyacetic acid moiety. This intricate architecture endows the compound with unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of spirocyclic compounds in drug design due to their ability to adopt rigid conformations, which can enhance binding affinity to target proteins. The presence of the bromine atom in the 4-bromophenyl group introduces additional electronic and steric effects, further modulating the compound's chemical reactivity and pharmacokinetic properties.

From a synthetic perspective, the construction of such complex molecules requires sophisticated methodologies, often involving multi-step synthesis strategies such as ring-closing metathesis or nucleophilic substitution reactions. The synthesis of this compound has been reported in several high-impact journals, underscoring its significance in organic synthesis research.

In terms of applications, this compound has shown promise in various areas, including as a potential lead molecule for drug discovery. Its spirocyclic framework has been implicated in modulating enzyme activity, making it a candidate for therapeutic agents targeting diseases such as cancer or neurodegenerative disorders.

Moreover, computational studies have revealed that this compound exhibits favorable pharmacokinetic profiles, including good solubility and permeability, which are critical attributes for drug candidates. These findings have further fueled interest in exploring its therapeutic potential through preclinical studies.

In conclusion, the compound 2-{[7-(4-Bromophenyl)-2-azaspiro[3.5]nonan-7-yl]oxy}acetic acid represents a remarkable example of how complex molecular architectures can be harnessed for advancing chemical and pharmaceutical research. Its unique structure and promising biological properties make it a subject of continued scientific investigation.